Cas no 2229204-49-1 (5-(2-azidoethyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol
• CAS No: 2229204-49-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6217900
• PubChem ID: 165628770
• Update Time: 2025-10-30

5-(2-azidoethyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol
• EN300-1797902
• 2229204-49-1

• Inchi： 1S/C9H11N3O3/c1-15-8-5-6(2-3-11-12-10)4-7(13)9(8)14/h4-5,13-14H,2-3H2,1H3
• InChI Key： QYUZEZOCQLSGGW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)CCN=[N+]=[N-])O)O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64Ų

Additional information on 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol

Introduction to 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol (CAS No. 2229204-49-1)

The compound 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol, identified by the CAS number 2229204-49-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, comprising a benzene ring substituted with both a methoxy group and two hydroxyl groups, along with an azidoethyl side chain, make it a versatile intermediate in the development of novel therapeutic agents. This introduction explores the compound's chemical properties, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol is characterized by a phenolic core, which is well-known for its ability to participate in various hydrogen bonding interactions and redox reactions. The presence of the methoxy group at the 3-position enhances the lipophilicity of the molecule, while the two hydroxyl groups at the 1 and 2 positions provide multiple sites for further functionalization. The azidoethyl side chain introduces a reactive azide group, which is a valuable handle for subsequent chemical transformations, including click chemistry reactions and bioconjugation processes.

In recent years, there has been growing interest in exploiting the reactivity of azido compounds in drug discovery and development. The azide group in 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol can be readily converted into other functional groups such as amides, alcohols, or thiols through transition-metal-catalyzed coupling reactions like copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is particularly useful for constructing biaryl structures and has been widely employed in the synthesis of small-molecule inhibitors and probes for biological studies.

Moreover, the phenolic nature of 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol suggests potential applications in medicinal chemistry as a scaffold for developing antioxidants and anti-inflammatory agents. The hydroxyl groups can be selectively modified to introduce various pharmacophores that target specific biological pathways. For instance, modifications at the 1 and 2 positions could enhance binding affinity to enzymes or receptors involved in metabolic disorders or neurodegenerative diseases.

Recent studies have highlighted the utility of this compound in the synthesis of bioactive molecules with therapeutic potential. Researchers have demonstrated its role as a precursor in the development of kinase inhibitors, where the combination of hydroxyl and azido functionalities allows for precise tuning of molecular properties. Additionally, the methoxy group has been shown to influence solubility and metabolic stability, making it an attractive moiety for drug optimization.

The chemical reactivity of 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol also makes it a valuable tool in materials science and polymer chemistry. Its ability to undergo cross-coupling reactions enables the creation of functionalized polymers with tailored properties. These materials could find applications in drug delivery systems, where precise control over molecular architecture is crucial for achieving desired pharmacokinetic profiles.

From a synthetic perspective, 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol serves as an important building block for constructing more complex molecules. Its versatility allows chemists to explore diverse structural motifs by leveraging its reactive sites. This has led to innovative approaches in total synthesis, where multiple rounds of functionalization are required to achieve biologically active compounds.

In conclusion, 5-(2-azidoethyl)-3-methoxybenzene-1,2-diol (CAS No. 2229204-49-1) represents a promising compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly significant role in advancing drug discovery efforts worldwide.